Cas no 87492-70-4 (2,4-Dichloro-5-isopropylthieno[2,3-d]pyrimidine)

• Product Name: 2,4-Dichloro-5-isopropylthieno[2,3-d]pyrimidine
• CAS No: 87492-70-4
• MF: C₉H₈Cl₂N₂S
• MW: 247.144218444824
• CID: 4769495
• PubChem ID: 82097839
• Update Time: 2025-10-28

2,4-Dichloro-5-isopropylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-isopropylthieno[2,3-d]pyrimidine
• 2,4-dichloro-5-propan-2-ylthieno[2,3-d]pyrimidine
• E75631
• 87492-70-4

• Inchi： 1S/C9H8Cl2N2S/c1-4(2)5-3-14-8-6(5)7(10)12-9(11)13-8/h3-4H,1-2H3
• InChI Key： ZMWIFZKOLAALJS-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(=N1)Cl)SC=C2C(C)C

Computed Properties

• Exact Mass: 245.9785248g/mol
• Monoisotopic Mass: 245.9785248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2,4-Dichloro-5-isopropylthieno[2,3-d]pyrimidine

Professional Introduction to 2,4-Dichloro-5-isopropylthieno[2,3-d]pyrimidine (CAS No. 87492-70-4)

2,4-Dichloro-5-isopropylthieno[2,3-d]pyrimidine, with the chemical formula C₉H₈Cl₂N₂S, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the thienopyrimidine class, which has garnered considerable attention due to its versatile biological activities and potential applications in drug development. The structural features of 2,4-Dichloro-5-isopropylthieno[2,3-d]pyrimidine make it a valuable scaffold for designing novel therapeutic agents targeting various diseases.

The compound's molecular structure incorporates a thiophene ring fused with a pyrimidine ring, flanked by chloro and isopropyl substituents. These functional groups contribute to its unique chemical properties and reactivity, enabling diverse modifications and derivatizations. The presence of two chlorine atoms at the 2- and 4-positions enhances its electrophilicity, making it a suitable precursor for further chemical transformations. Additionally, the isopropyl group at the 5-position introduces steric hindrance and influences the compound's pharmacokinetic behavior.

In recent years, thienopyrimidine derivatives have been extensively studied for their pharmacological potential. Notably, compounds within this class have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The< strong>2,4-Dichloro-5-isopropylthieno[2,3-d]pyrimidine structure has been explored as a lead compound in several drug discovery campaigns due to its ability to interact with biological targets effectively.

One of the most compelling aspects of this compound is its role in developing targeted therapies for oncological applications. Research indicates that thienopyrimidines can modulate signaling pathways critical for tumor growth and survival. For instance, studies have demonstrated that derivatives of this class can inhibit tyrosine kinases, which are often overexpressed in cancer cells. The chloro substituents in 2,4-Dichloro-5-isopropylthieno[2,3-d]pyrimidine facilitate nucleophilic substitution reactions, allowing for the introduction of additional pharmacophores that enhance binding affinity to biological targets.

The isopropyl group in the molecule also plays a crucial role in determining its pharmacological profile. This substituent can influence both the solubility and metabolic stability of the compound, factors that are critical for its therapeutic efficacy. By optimizing the position and nature of this group, researchers can fine-tune the pharmacokinetic properties of thienopyrimidine derivatives to improve their bioavailability and reduce off-target effects.

Recent advancements in computational chemistry have further accelerated the discovery of novel thienopyrimidine-based drugs. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with high precision. This approach has been instrumental in designing analogs of 2,4-Dichloro-5-isopropylthieno[2,3-d]pyrimidine with enhanced potency and selectivity. Such computational strategies complement experimental efforts by providing insights into structural modifications that can improve drug-like properties.

In addition to their antitumor activity, thienopyrimidines have shown potential in addressing other therapeutic areas. For example, some derivatives exhibit antimicrobial properties by interfering with bacterial cell wall synthesis or DNA replication. The structural versatility of this class allows for the development of compounds targeting a wide range of pathogens. This broad applicability makes thienopyrimidines an attractive scaffold for future drug development initiatives.

The synthesis of 2,4-Dichloro-5-isopropylthieno[2,3-d]pyrimidine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as chlorination and alkylation. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and environmental impact.

The pharmaceutical industry continues to invest heavily in exploring new applications for heterocyclic compounds like thienopyrimidines. Collaborative efforts between academia and industry have led to several preclinical candidates entering clinical trials. These studies aim to validate the therapeutic potential of these compounds in human populations. The success of such trials would mark significant milestones in treating various diseases with improved efficacy and safety profiles.

The regulatory landscape for new drug approvals also plays a crucial role in shaping the development pipeline for thienopyrimidine-based therapies. Regulatory agencies require rigorous testing to ensure that these compounds are safe and effective before they can be marketed. Compliance with these stringent requirements often involves extensive preclinical studies followed by Phase I-III clinical trials.

In conclusion,< strong>2,4-Dichloro-5-isopropylthieno[2,3-d]pyrimidine represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents targeting cancers and other diseases. Ongoing research efforts continue to uncover new ways to leverage this compound's biological activities through innovative synthetic strategies and computational approaches.